Cas no 2171595-73-4 (3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid)

• Product Name: 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid
• CAS No: 2171595-73-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6238545
• PubChem ID: 165554610
• Update Time: 2025-08-05

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid
• EN300-1543761
• 2171595-73-4
• 3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]azetidin-3-yl}propanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(2)24(25(31)28-13-17(14-28)11-12-23(29)30)27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22,24H,11-15H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： YJJDBVSAOAHKNS-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid

Introduction to 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic Acid (CAS No. 2171595-73-4)

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid, identified by its CAS number 2171595-73-4, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its intricate structure, holds promise for various applications, particularly in the realm of drug discovery and bioorganic chemistry. The compound's unique chemical framework, featuring a combination of azetidine and fluorene moieties, makes it a subject of interest for researchers exploring novel pharmacophores.

The structural composition of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid is notable for its complexity and potential biological activity. The presence of a fluorene group, known for its stability and luminescent properties, alongside an azetidine ring, which is often found in bioactive molecules, suggests that this compound may exhibit a range of pharmacological effects. Specifically, the methoxycarbonyl and amino functional groups contribute to its reactivity and potential interactions with biological targets.

In recent years, there has been a surge in research focused on developing new therapeutic agents with enhanced efficacy and reduced side effects. Compounds like 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid are being explored as potential candidates for treating various diseases. The fluorene moiety, in particular, has been investigated for its role in enhancing drug delivery systems and improving the bioavailability of therapeutic molecules. This makes it an attractive component for designing next-generation pharmaceuticals.

The azetidine ring in the molecule is another key feature that contributes to its potential biological activity. Azetidine derivatives are known to exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The combination of these structural elements in 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid suggests that it may possess similar properties, making it a valuable asset in the search for new drugs.

One of the most exciting aspects of this compound is its potential application in targeted therapy. The unique structural features of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid allow it to interact with specific biological targets in a highly selective manner. This precision is crucial for developing drugs that can effectively treat diseases without causing unnecessary side effects. Researchers are particularly interested in exploring its potential as an anticancer agent, given the ability of fluorene derivatives to inhibit tumor growth and induce apoptosis.

The synthesis of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yloxy}propanoic acid involves multiple steps and requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential for achieving the desired molecular structure. These methods not only enhance the efficiency of the synthesis but also improve the overall quality of the final product.

In addition to its pharmaceutical applications, 3-{1-2-(9H-fluorenine methoxycarbonyl)amino}-3-methylbutanoylamino)azetidin 6 carboxylic acid has potential uses in materials science and biotechnology. The fluorene group's luminescent properties make it suitable for developing optoelectronic materials and sensors. Furthermore, the azetidine ring can be modified to create polymers with specific biological functionalities, opening up new possibilities for drug delivery systems and tissue engineering.

The ongoing research into CAS No. 2171595 73 4 underscores its importance as a versatile building block in synthetic chemistry. By understanding its reactivity and biological profile, scientists can design more effective drugs and materials with tailored properties. The integration of computational methods and high-throughput screening techniques is also facilitating faster discovery and optimization processes.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide. As our understanding of complex molecular interactions continues to grow, compounds like 1-(fluorenylmethoxycarbonylamino)-4-(isobutanoylamino)azetidin 6 carboxylic acid will play a pivotal role in advancing medical science.